(2-Bromo-1-fluoroethyl)cyclohexane

• IUPAC Name: (2-bromo-1-fluoroethyl)cyclohexane
• InChI: InChI=1S/C8H14BrF/c9-6-8(10)7-4-2-1-3-5-7/h7-8H,1-6H2
• InChI Key: MGWBMJKXYGOFKG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(CBr)F
• Molecular Formula: C8H14BrF
• Molecular Weight: 209.10 g/mol

Description

“(2-Bromo-1-fluoroethyl)cyclohexane” is a chemical compound with the CAS Number: 1785344-69-5. It has a molecular weight of 209.1.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C8H14BrF/c9-6-8(10)7-4-2-1-3-5-7/h7-8H,1-6H2. This indicates the molecular structure of the compound.

Scientific Research Applications

Conformational Analysis and Solvation Studies

Research by Yoshinaga et al. (2002) on 2-halocyclohexanones, including bromo and fluoro derivatives, provides insights into the conformational equilibria of these compounds in different solvents. This study highlights the stability of axial and equatorial conformers in various solvents, influenced by the interaction between the halogen at C2 and the CO oxygen, especially noting the attractive interaction in the equatorial conformer for fluorine (Yoshinaga et al., 2002).

Photophysical Properties and Luminescence

The study by Beeby et al. (2002) on 1,4-bis(phenylethynyl)benzene, a model for poly(phenyleneethynylene), explores photophysical properties and suggests no evidence for aggregation in cyclohexane solutions. This work contributes to understanding the behavior of similar bromo- and fluoro-substituted compounds in different environments (Beeby et al., 2002).

Synthesis and Catalysis

The research on tetranuclear copper(ii)-Schiff-base complexes, including derivatives of 2-bromoethyl and 2-fluoroethyl, by Roy and Manassero (2010), demonstrates their application as catalysts for the oxidation of cyclohexane and toluene. These complexes, including 4-methyl-2,6-bis(2-bromoethyliminomethyl) phenol derivatives, highlight the utility of bromo- and fluoro-substituted compounds in catalytic processes, potentially impacting the synthesis of alcohols and aldehydes (Roy & Manassero, 2010).

Environmental and Biological Applications

A study by Tomy et al. (2008) identified the novel cycloaliphatic brominated flame retardant 1,2-dibromo-4-(1,2-dibromoethyl)cyclohexane in Canadian Arctic beluga. This research underscores the environmental presence and potential biological effects of bromo- and fluoro-substituted cyclohexane derivatives, contributing to the understanding of their distribution and impact in aquatic ecosystems (Tomy et al., 2008).

Safety and Hazards

While specific safety and hazard information for “(2-Bromo-1-fluoroethyl)cyclohexane” was not found in the search results, general safety measures for handling similar bromo and fluoro compounds include avoiding contact with skin and eyes, and avoiding inhalation of vapour or mist.